6-(4-chlorophenyl)-N'-[(2E)-1-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)propan-2-ylidene]-1,3-dimethyl-1H-pyrazolo[3,4-b]pyridine-4-carbohydrazide

• Molecular Formula: C23H23ClN8O3
• Molecular Weight: 494.9 g/mol
• IUPAC Name: 6-(4-chlorophenyl)-N-[(E)-1-(3,5-dimethyl-4-nitropyrazol-1-yl)propan-2-ylideneamino]-1,3-dimethylpyrazolo[3,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C23H23ClN8O3/c1-12(11-31-15(4)21(32(34)35)14(3)29-31)26-27-23(33)18-10-19(16-6-8-17(24)9-7-16)25-22-20(18)13(2)28-30(22)5/h6-10H,11H2,1-5H3,(H,27,33)/b26-12+
• InChI Key: XVCTTXKHGIOHCI-RPPGKUMJSA-N
• Isomeric SMILES: CC1=C(C(=NN1C/C(=N/NC(=O)C2=CC(=NC3=C2C(=NN3C)C)C4=CC=C(C=C4)Cl)/C)C)[N+](=O)[O-]
• Canonical SMILES: CC1=C(C(=NN1CC(=NNC(=O)C2=CC(=NC3=C2C(=NN3C)C)C4=CC=C(C=C4)Cl)C)C)[N+](=O)[O-]

Description

6-(4-CHLOROPHENYL)-N’~4~-[(E)-2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-METHYLETHYLIDENE]-1,3-DIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOHYDRAZIDE is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

The synthesis of 6-(4-CHLOROPHENYL)-N’~4~-[(E)-2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-METHYLETHYLIDENE]-1,3-DIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOHYDRAZIDE involves multiple steps, each requiring specific reaction conditions and reagents. The synthetic route typically starts with the preparation of the pyrazole and pyridine rings, followed by their functionalization and coupling to form the final compound. Industrial production methods may involve optimization of these steps to increase yield and reduce costs.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can modify the nitro group or other functional groups present in the molecule.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

6-(4-CHLOROPHENYL)-N’~4~-[(E)-2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-METHYLETHYLIDENE]-1,3-DIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOHYDRAZIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: The compound’s biological activity is studied for potential therapeutic applications.

Medicine: Research is conducted to explore its potential as a drug candidate for treating various diseases.

Industry: It may be used in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Compared to other similar compounds, 6-(4-CHLOROPHENYL)-N’~4~-[(E)-2-(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)-1-METHYLETHYLIDENE]-1,3-DIMETHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-4-CARBOHYDRAZIDE stands out due to its unique combination of functional groups and its potential applications. Similar compounds include other pyrazole and pyridine derivatives, each with their own unique properties and applications.